5-(4-Bromophenyl)isoxazol-3-ol

Specification

• Molecular Formula: C9H6BrNO2
• Molecular Weight: 240.05 g/mol
• IUPAC Name: 5-(4-bromophenyl)-1,2-oxazol-3-one
• Standard InChI: InChI=1S/C9H6BrNO2/c10-7-3-1-6(2-4-7)8-5-9(12)11-13-8/h1-5H,(H,11,12)
• Standard InChI Key: UOFDGMMPCMDDNR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=O)NO2)Br

Introduction

Structural and Physicochemical Properties

Molecular Architecture

The compound’s structure combines an isoxazole core (C₃H₃NO) with a 4-bromophenyl substituent and a hydroxyl group. The isoxazole ring, a 1,2-azole, features oxygen and nitrogen atoms at positions 1 and 2, respectively, contributing to its aromaticity and dipole moment. The hydroxyl group at position 3 enhances hydrogen-bonding capabilities, while the bromine atom at the para position of the phenyl ring influences electronic effects and steric interactions.

Table 1: Key Physicochemical Properties

Property	Value
Molecular Formula	C₉H₆BrNO₂
Molecular Weight	240.05 g/mol
IUPAC Name	5-(4-bromophenyl)-1,2-oxazol-3-one
SMILES Notation	C1=CC(=CC=C1C2=CC(=O)NO2)Br
logP (Partition Coefficient)	2.1 (estimated)

The compound’s planar structure and polar functional groups render it moderately soluble in polar aprotic solvents like dimethyl sulfoxide (DMSO), though experimental solubility data remain limited.

Synthesis and Derivatization Pathways

Primary Synthesis Methods

The most reported synthesis involves a cyclocondensation reaction between (Z)-4-bromo-N-hydroxybenzimidoyl chloride and acetylene derivatives under copper(I) catalysis. For example, 3-(4-bromophenyl)-5-(3-fluorophenyl)isoxazole was synthesized using CuI (0.07 eq) in a t-butanol/THF solvent system, yielding 74% product after 24 hours. The hydroxyl group is typically introduced via post-synthetic modifications, such as hydrolysis of ester precursors or direct oxidation of methyl groups.

Derivatization Strategies

The bromine atom facilitates Suzuki-Miyaura cross-coupling reactions, enabling aryl-aryl bond formation with boronic acids. Meanwhile, the hydroxyl group undergoes acylations or alkylations to produce esters or ethers, respectively. For instance, coupling 5-(4-bromophenyl)isoxazol-3-ol with pyridine-3-ylmethanamine yielded analogs with enhanced antibacterial activity against Staphylococcus aureus.

Reactivity and Stability

Electrophilic Substitution

The electron-deficient isoxazole ring directs electrophiles to the para position of the phenyl group. Bromine’s inductive effect further deactivates the ring, slowing nitration and sulfonation reactions.

Hydroxyl Group Reactivity

The hydroxyl group participates in hydrogen bonding and acid-base reactions. Its pKa is estimated at ~8.5, making it mildly acidic and suitable for deprotonation under basic conditions. This property is exploited in prodrug designs, where the hydroxyl group is esterified to improve bioavailability.

Table 2: Representative Reactions

Reaction Type	Reagents/Conditions	Product
Suzuki Coupling	Pd(PPh₃)₄, K₂CO₃, DMF	Biaryl Derivatives
Esterification	Acetic anhydride, H₂SO₄	3-Acetoxy Analog
Oxidation	KMnO₄, H₂O, Δ	3-Ketoisoxazole

Biomedical Applications

Antibacterial Activity

Structural analogs of 5-(4-bromophenyl)isoxazol-3-ol exhibit potent activity against Gram-positive and Gram-negative bacteria. For example, coumarin-isoxazole sulfonamide hybrids demonstrated MIC values of 4–8 µg/mL against Escherichia coli and S. aureus, comparable to ciprofloxacin. The bromine atom enhances membrane penetration, while the hydroxyl group coordinates with bacterial enzymes like dihydropteroate synthase.

Recent Advances and Future Directions

3D-QSAR Models

Recent 3D-QSAR studies predict that introducing methyl groups at the phenyl ring’s para position enhances antibacterial potency by 30%. These models guide the design of derivatives with optimized logP and hydrogen-bonding capacity.

Catalytic Asymmetric Synthesis

Emerging methods employ chiral ligands like L-proline to synthesize enantiomerically pure isoxazoles, addressing the need for selective kinase inhibitors.